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Compound of Interest

Compound Name:
Tert-butyl (piperidin-4-

ylmethyl)carbamate

Cat. No.: B139092 Get Quote

An Application and Safety Guide: Tert-butyl (piperidin-4-ylmethyl)carbamate for Advanced

Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and application

of tert-butyl (piperidin-4-ylmethyl)carbamate. As a bifunctional building block, this compound

is of significant interest in medicinal chemistry and organic synthesis, primarily due to its

piperidine core, a common scaffold in pharmacologically active molecules, and its strategically

placed Boc-protected amine.[1][2] This guide moves beyond a standard Material Safety Data

Sheet (MSDS) to offer practical, field-tested protocols and explain the rationale behind key

procedural steps.

Compound Identification and Physicochemical
Properties
Tert-butyl (piperidin-4-ylmethyl)carbamate is a key intermediate where the primary exocyclic

amine is protected by a tert-butyloxycarbonyl (Boc) group, leaving the secondary amine of the

piperidine ring available for nucleophilic reactions. This structural feature is central to its utility

in multi-step synthetic routes.
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Property Value Source(s)

IUPAC Name
tert-butyl N-(piperidin-4-

ylmethyl)carbamate
[3]

CAS Number 135632-53-0 [3][4]

Molecular Formula C₁₁H₂₂N₂O₂ [3][5]

Molecular Weight 214.30 g/mol [3]

SMILES
CC(C)

(C)OC(=O)NCC1CCNCC1
[3][4]

Appearance
White to yellow solid or semi-

solid
[6]

Boiling Point
306.014 °C at 760 mmHg

(Predicted)
[7]

Density 0.978 g/cm³ (Predicted) [7]

Storage Temperature
Room temperature, under inert

atmosphere
[6][7]

Material Safety and Hazard Synopsis
While not classified as acutely toxic, tert-butyl (piperidin-4-ylmethyl)carbamate requires

careful handling due to its irritant properties. The information below is a synthesis of data from

multiple safety data sheets.

GHS Hazard Classification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-_piperidin-4-ylmethyl_carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-_piperidin-4-ylmethyl_carbamate
https://www.achemblock.com/a-115-4-boc-aminomethyl-piperidine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-_piperidin-4-ylmethyl_carbamate
https://pubchemlite.lcsb.uni.lu/e/compound/723429
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-_piperidin-4-ylmethyl_carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-_piperidin-4-ylmethyl_carbamate
https://www.achemblock.com/a-115-4-boc-aminomethyl-piperidine.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6eeeca?context=bbe
https://www.lookchem.com/casno138022-04-5.html
https://www.lookchem.com/casno138022-04-5.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6eeeca?context=bbe
https://www.lookchem.com/casno138022-04-5.html
https://www.benchchem.com/product/b139092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram Source(s)

Skin Irritation 2

H315:

Causes skin

irritation

Warning

GHS07

(Exclamation

Mark)

[3][8][9]

Eye Irritation 2A

H319:

Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[3][8][9]

STOT -

Single

Exposure

3

H335: May

cause

respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[6][8][9]

STOT = Specific Target Organ Toxicity

First Aid Measures
In case of exposure, follow these immediate procedures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8][10] If

you feel unwell, call a POISON CENTER or doctor.[10]

Skin Contact: Take off immediately all contaminated clothing.[10] Wash the affected area

with plenty of soap and water.[11] If skin irritation occurs, seek medical advice.[8][10]

Eye Contact: Rinse cautiously with water for several minutes.[8][10] Remove contact lenses,

if present and easy to do, and continue rinsing.[8][10] If eye irritation persists, get medical

advice.[8][10]

Ingestion: Rinse mouth with water.[11] Do NOT induce vomiting.[12] Call a POISON

CENTER or doctor if you feel unwell.[10]

Fire-Fighting and Accidental Release Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide, as appropriate for the surrounding fire.[11]

Hazards from Combustion: Thermal decomposition may produce irritating gases and toxic

fumes, including carbon oxides and nitrogen oxides (NOx).[8]

Accidental Release: Evacuate personnel from the area.[11] Wear appropriate personal

protective equipment (PPE).[8] Absorb spills with an inert material (e.g., sand, earth) and

place in a suitable container for chemical waste disposal.[10] Ensure adequate ventilation.[8]

Protocols for Safe Handling, Storage, and Disposal
Adherence to strict laboratory protocols is essential for user safety and maintaining the integrity

of the compound.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a certified chemical fume hood.[13] Eyewash stations and safety showers must be

readily accessible.[10][13]

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

OSHA 29 CFR 1910.133 standards.[14]

Skin Protection: Wear nitrile rubber gloves and a lab coat or long-sleeved clothing to prevent

skin contact.[14]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-

approved respirator.[14]

Hygiene: Wash hands thoroughly after handling.[13] Do not eat, drink, or smoke in the

laboratory.[15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.capotchem.cn/doc/viewmsds_440101-15-5.html
https://aksci.com/sds/9373DT_SDS.pdf
https://www.capotchem.cn/doc/viewmsds_440101-15-5.html
https://aksci.com/sds/9373DT_SDS.pdf
https://www.kishida.co.jp/product/catalog/msds/id/18751/code/PK0-33351e.pdf
https://aksci.com/sds/9373DT_SDS.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_Methyl_carbamate_d3.pdf
https://www.kishida.co.jp/product/catalog/msds/id/18751/code/PK0-33351e.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_Methyl_carbamate_d3.pdf
https://www.chemos.de/import/data/msds/GB_en/598-55-0-A0002387-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Verify Fume Hood
Functionality

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound
in Fume Hood

Perform Reaction

Quench Reaction &
Segregate Waste

Decontaminate Glassware
& Work Surfaces

Dispose of Waste in
Labeled Containers

Doff PPE &
Wash Hands

Tert-butyl
(piperidin-4-ylmethyl)carbamate + R¹-X, Base

1. N-Functionalization N-Substituted Intermediate
(Boc Protected) + Acid (TFA or HCl)

2. Boc Deprotection N-Substituted
Piperidin-4-ylmethanamine + R²-Y

3. Amine Functionalization
Disubstituted Final Product
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Boc-Protected Amine Protonation
(+ H⁺)

Protonated
Intermediate Fragmentation

Free Amine (R-NH₃⁺)
+ CO₂

+ t-Butyl Cation
Isobutylene- H⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tert-butyl (piperidin-4-ylmethyl)carbamate material
safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139092#tert-butyl-piperidin-4-ylmethyl-carbamate-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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